Cas no 1065472-77-6 (Bosentan-d4)

• Product Name: Bosentan-d4
• CAS No: 1065472-77-6
• MF: C₂₇H₂₉N₅O₆S
• MW: 555.638711690903
• CID: 1075415
• PubChem ID: 25217741
• Update Time: 2025-04-20

Bosentan-d4 Chemical and Physical Properties

Names and Identifiers

• [2H4]-Bosentan
• Bosentan-d4
• 4-tert-butyl-N-[5-(2-methoxyphenoxy)-2-pyrimidin-2-yl-6-(1,1,2,2-tetradeuterio-2-hydroxyethoxy)pyrimidin-4-yl]benzenesulfonamide
• CS-0085989
• DTXSID20649157
• HY-115417
• G13444
• 1065472-77-6
• SCHEMBL14026707
• 4-tert-Butyl-N-[6-{[2-hydroxy(~2~H_4_)ethyl]oxy}-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]benzene-1-sulfonamide

• Inchi： 1S/C27H29N5O6S/c1-27(2,3)18-10-12-19(13-11-18)39(34,35)32-23-22(38-21-9-6-5-8-20(21)36-4)26(37-17-16-33)31-25(30-23)24-28-14-7-15-29-24/h5-15,33H,16-17H2,1-4H3,(H,30,31,32)/i16D2,17D2
• InChI Key： GJPICJJJRGTNOD-RZOBCMOLSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NC1C(=C(N=C(C2N=CC=CN=2)N=1)OC([2H])([2H])C([2H])([2H])O)OC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 555.20896182g/mol
• Monoisotopic Mass: 555.20896182g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Melting Point: 97-104°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Bipyrimidines and oligopyrimidines